Acid red 277

Specification

• CAS No.: 12220-26-7
• Molecular Formula: C9H6BrNO2
• Molecular Weight: 0

Introduction

Physical and Chemical Properties

Molecular Structure and Identification

Acid Red 277 has a molecular formula of C20H11N2Na3O10S3 and a molecular weight of 604.47 g/mol. The compound is identified by the CAS Registry Number 915-67-3. Its chemical structure features the characteristic azo group (-N=N-) that gives this class of dyes their distinctive properties.

The IUPAC name for this compound is trisodium (4E)-3-oxo-4-[(4-sulfonato-1-naphthyl)hydrazono]naphthalene-1,5-disulfonate, although it is rarely referred to by this systematic name in practical contexts.

Physical Properties

Property	Value
Physical Form	Dark reddish-brown to dark brown crystalline powder
Melting Point	>300°C
Density	1.5 g/cm³
pH	9.65 (28°C, alkaline)
Water Solubility	50 g/L at 20°C
Maximum Absorption (λmax)	520 nm
Stability	Stable under normal conditions; incompatible with strong oxidizing agents

Acid Red 277 exhibits significant solubility in water, making it particularly suitable for aqueous dyeing applications. The compound is relatively stable under normal environmental conditions but can react with strong oxidizing agents, which has implications for both its handling and environmental degradation.

Synthesis and Production

The industrial production of Acid Red 277 typically involves a series of chemical reactions characteristic of azo dye synthesis. The general synthesis pathway includes the diazotization of an aromatic amine followed by coupling with naphthionic acid.

This synthetic approach allows for large-scale production of the dye while maintaining its desired properties for industrial applications. The process typically takes place under controlled conditions to ensure the purity and consistency of the final product.

The synthesis methodology for Acid Red 277 is similar to that of other azo dyes, involving the formation of a diazonium salt that subsequently undergoes coupling reactions to produce the final colored compound. This established synthetic route has been optimized over decades of industrial production.

Applications

Textile Industry Applications

The primary application of Acid Red 277 is in the textile industry, where it is used for dyeing wool and silk fibers. When applied in an acidic bath, the dye produces a bright bluish-red hue that is valued for its vibrancy and certain colorfastness properties. The dye's anionic nature allows it to form strong ionic bonds with the positively charged amino groups present in protein fibers like wool and silk under acidic conditions.

The efficacy of Acid Red 277 in textile applications stems from its good solubility in water and its ability to form stable bonds with specific fiber types. These properties have made it a historically important dye in commercial textile production.

Biological and Research Applications

Beyond its industrial applications, Acid Red 277 has found use in certain biological applications. Research indicates that the dye can be employed for detecting membrane-potential changes in biological systems. Additionally, some studies have explored its potential in treating acquired resistance to GABAergic (ARG) agents, suggesting possible pharmaceutical applications.

These research applications highlight the diverse utility of Acid Red 277 beyond its conventional use as a colorant, demonstrating its potential value in scientific and medical contexts.

Environmental Considerations and Removal Methods

Environmental Impact

Acid dyes like Acid Red 277 are known to be common contaminants in aquatic environments, particularly in wastewater from textile processing facilities. Their persistence in the environment has prompted extensive research into methods for their removal and degradation.

While the search results don't provide specific information about the environmental toxicity of Acid Red 277 itself, azo dyes as a class are known to pose environmental concerns due to their potential persistence and the possible formation of toxic breakdown products under certain conditions.

Research has focused on developing effective methods for removing acid dyes from wastewater. While the studies cited in the search results primarily address Acid Blue 277 rather than Acid Red 277, the methodologies may be applicable to both compounds given their similar chemical classifications.

One approach involves the use of chitosan/hyperbranched polyester (HBPE)/cobalt composite materials as adsorbents. Studies have shown that such composites can effectively remove acid dyes from aqueous solutions. For instance, a chitosan/HBPE/cobalt composite has demonstrated an adsorption capacity of 26.74 mg/g for Acid Blue 277. The adsorption process follows a pseudo-second-order kinetic model, suggesting chemisorption as the rate-limiting step.

Another innovative approach involves the use of magnetic particle-immobilized Trametes laccase material (Lac-PMag), which can remove dyes through both adsorption and biodegradation mechanisms simultaneously. Such materials have shown removal rates reaching 99.0% for acid dyes in aqueous solutions.

Recent research has provided valuable insights into the adsorption behavior of acid dyes using novel composite materials. While the studies cited focus on Acid Blue 277, the methodologies and findings may be relevant to understanding the removal of similar acid dyes including Acid Red 277.

Batch equilibrium studies have demonstrated that the adsorption of acid dyes onto composite materials follows specific isotherm models. For chitosan/HBPE/Co composites, the Langmuir isotherm model has shown the best fit (R² = 0.9682), suggesting homogeneous distribution of active adsorption sites on the composite surface.

The adsorption process is influenced by various factors including initial dye concentration, contact time, temperature, and adsorbent dosage. Research indicates that increasing the adsorbent dose provides more adsorption sites available for dye uptake, thereby enhancing removal efficiency.

Temperature studies suggest that the adsorption process is exothermic in nature, as indicated by the behavior of the KF rate constant. The energy value (E) derived from the Dubinin-Radushkevich (D-R) isotherm model can provide insights into the nature of the adsorption process, with values below 8 kJ/mol indicating physisorption and values in the 8-20 kJ/mol range suggesting ion-exchange mechanisms.